Cas no 1250325-16-6 (1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one
• CAS No: 1250325-16-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5889751
• PubChem ID: 62549242
• Update Time: 2025-06-26

1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-hydroxy-5-propylphenyl)-2-methyl-
• 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one
• AKOS011840262
• SCHEMBL12881384
• 1250325-16-6
• CS-0273448
• EN300-1276402

• Inchi： 1S/C13H18O2/c1-4-5-10-6-7-12(14)11(8-10)13(15)9(2)3/h6-9,14H,4-5H2,1-3H3
• InChI Key： FLDOPHLWGINXPV-UHFFFAOYSA-N
• SMILES： C(C1=CC(CCC)=CC=C1O)(=O)C(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±30.0 °C(Predicted)
• pka: 8.21±0.48(Predicted)

Additional information on 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one

Introduction to 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one (CAS No. 1250325-16-6)

The compound 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one, identified by its CAS number 1250325-16-6, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a phenolic hydroxyl group and an isobutyl moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both hydrophilic and lipophilic regions makes it a candidate for various applications, particularly in drug design and synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in developing novel therapeutic agents. The 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one molecule, with its aromatic ring substituted at the 5-position by a propyl group and a hydroxyl group at the 2-position, exhibits characteristics that are conducive to interactions with biological targets. This dual functionality has prompted researchers to explore its pharmacological potential, particularly in the context of modulating enzyme activity and receptor binding.

In the context of drug discovery, the hydroxyl group and the isobutyl side chain play crucial roles in determining the compound's solubility, bioavailability, and metabolic stability. The hydroxyl group can engage in hydrogen bonding, enhancing interactions with polar biological targets, while the isobutyl group contributes to hydrophobicity, influencing membrane permeability. These properties make 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one a versatile scaffold for designing molecules with tailored pharmacokinetic profiles.

Recent studies have demonstrated the compound's potential in inhibiting certain enzymes associated with inflammatory pathways. The phenolic hydroxyl group can act as a ligand for metal ions or participate in redox reactions, which are critical for modulating enzymatic activity. For instance, research has suggested that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting lipoxygenase or cyclooxygenase enzymes. These findings underscore the importance of 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one as a lead compound for further pharmacological exploration.

The synthesis of 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one involves multi-step organic reactions that highlight its synthetic accessibility. The introduction of the propyl group at the 5-position of the phenyl ring can be achieved through Friedel-Crafts alkylation or cross-coupling reactions. Subsequent functionalization at the 2-position via hydroxylation or oxidation methods further refines the molecular structure. These synthetic pathways not only demonstrate the compound's feasibility for large-scale production but also offer opportunities for modifying its chemical properties to enhance biological activity.

One of the most compelling aspects of 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one is its potential as a building block for more complex drug candidates. By appending additional functional groups or integrating it into larger molecular frameworks, researchers can create novel compounds with enhanced potency and selectivity. For example, attaching a polar moiety to one end of the molecule while maintaining the hydrophobic isobutyl group can improve water solubility without compromising binding affinity to biological targets.

The pharmacokinetic behavior of 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one is another area of active investigation. Studies have begun to explore how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) properties. The balance between hydrophilic and lipophilic regions is particularly critical in determining blood-brain barrier penetration and tissue distribution. By optimizing these parameters, researchers aim to develop derivatives that achieve both efficacy and favorable pharmacokinetic profiles.

In conclusion, 1-(2-hydroxy-5-propylphenyl)-2-methylpropan-1-one (CAS No. 1250325-16-6) stands out as a promising molecule with diverse applications in pharmaceutical research. Its unique structural features, coupled with recent findings on its biological activity, make it an attractive candidate for further exploration. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's potential for developing novel therapeutic agents that address unmet medical needs.